4-((4-Hydroxyphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(4-hydroxyanilino)-2-(3-morpholin-4-ylpropylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C17H25N3O5/c21-14-4-2-13(3-5-14)19-16(22)12-15(17(23)24)18-6-1-7-20-8-10-25-11-9-20/h2-5,15,18,21H,1,6-12H2,(H,19,22)(H,23,24)
• InChI Key: IYHXYUDYDHKJMN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(CC(=O)NC2=CC=C(C=C2)O)C(=O)O
• Molecular Formula: C17H25N3O5
• Molecular Weight: 351.4 g/mol

Description

4-((4-Hydroxyphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid, also known as HAMNO, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicine, biology, and chemistry. HAMNO is a derivative of the naturally occurring amino acid, tyrosine, and has been studied extensively for its biological and physiological effects.

Scientific Research Applications

Metabolic Pathways and Biochemical Implications

Research has elucidated the metabolic pathways and biochemical roles of compounds structurally related to 4-((4-Hydroxyphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid. For instance, studies on urinary D-4-hydroxyphenyllactate and D-phenyllactate have highlighted the bacterial origin of these metabolites, suggesting a complex interaction between host metabolism and microbial activity in the gut (Spaapen et al., 1987). Similarly, the formation of ethanolamine phospholipid adducts with hydroxy-alkenals in human tissues indicates a mechanism for cell damage and repair in response to oxidative stress, providing insights into the cellular responses to lipid peroxidation (Bacot et al., 2007).

Diagnostic Biomarkers and Disease Mechanisms

Research into the excretion patterns of specific metabolites, such as cis- and trans-4-hydroxycyclohexylacetic acid, has shed light on the potential diagnostic value of these compounds in identifying enzymatic deficiencies and metabolic disorders (Niederwieser et al., 1978). This area of study extends to the investigation of carcinogen-activating enzymes and their association with urothelial cancer, suggesting a role for metabolic profiling in cancer risk assessment (Ozawa et al., 2002).

Nutritional Biochemistry and Health Implications

The study of dietary components, such as linoleic acid and its metabolites, and their impact on human health is another area of research relevance. Investigations into the reduction of bioactive oxidized linoleic acid metabolites through dietary modifications highlight the potential for nutritional interventions in managing conditions associated with oxidative stress and inflammation (Ramsden et al., 2012).

Neurochemistry and Psychiatric Disorders

The exploration of amino acid concentrations in cerebrospinal fluid has provided valuable insights into the neurochemical imbalances associated with psychiatric disorders, such as schizophrenia. The identification of altered levels of specific neurotransmitters and their metabolites in patient samples offers a window into the underlying pathophysiology of these conditions and potential therapeutic targets (Do et al., 1995).